Cas no 25459-91-0 (Demethyleneberberine)

• Product Name: Demethyleneberberine
• CAS No: 25459-91-0
• Molecular Formula: C₁₉H₁₈NO₄
• Molecular Weight: 324.3505
• MDL: MFCD32200278
• CID: 260571
• PubChem ID: 363209

Demethyleneberberine Properties

Names and Identifiers

• Demethyleneberberine
• Dibenzo[a,g]quinolizinium,5,6-dihydro-2,3-dihydroxy-9,10-dimethoxy-
• 9,10-dimethoxy-5,6-dihydroisoquinolino[2,1-b]isoquinolin-7-ium-2,3-diol
• 2,3-dihydroxy-9,10-dimethoxy-5,6-dihydroisoquino[3,2-a]isoquinolinium
• 2,3-dihydroxy-9,10-dimethoxy-5,6-dihydro-isoquino[3,2-a]isoquinolinylium
• 2,3-Dihydroxy-9,10-dimethoxy-7,8,13,14-tetradehydro-berbinium
• 7,8,13,13a-tetradehydro-9,10-dimethoxy-2,3-dihydroxy-berbinium
• Demethylen-berberin
• Dibenzo[a,g]quinolizinium,5,6-dihydro-2,3-dihydroxy-9,10-dimethoxy
• NSC627882
• C19H18NO4
• BDBM50300549
• 9333AF
• NCI60_008951
• N2087
• 9,10-dimethoxy-5,6-di
• FT-0775567
• HY-N0592
• AKOS037514619
• CS-0009603
• SCHEMBL2742479
• AC-34618
• 2,3-Dihydroxy-9,10-dimethoxy-5,6-dihydro-isoquino[3,2-a]isoquinolinylium chloride
• 9,10-Dimethoxy-5,6-dihydro-7lambda~5~-isoquino[3,2-a]isoquinoline-2,3-diol hydrochloride
• 9,10-dimethoxy-5,6-dihydroisoquinolino[3,2-a]isoquinolin-7-ium-2,3-diol
• 25459-91-0
• Dehydrostepholidine chloride
• s3299
• DTXSID80180132
• Dibenzo(a,g)quinolizinium, 5,6-dihydro-2,3-dihydroxy-9,10-dimethoxy-
• CHEMBL379449
• CHEMBL575979
• CHEBI:229199
• 2-hydroxy-9,10-dimethoxy-6,7-dihydro-5H-isoquinolino(2,1-b)isoquinolin-7-ium-3-one
• 10,11-DIHYDROXY-3,4-DIMETHOXY-7,8-DIHYDRO-6??-AZATETRAPHEN-6-YLIUM
• 9,10-dimethoxy-5,6-dihydroisoquinolino(2,1-b)isoquinolin-7-ium-2,3-diol
• DA-62766
• 2-hydroxy-9,10-dimethoxy-6,7-dihydro-5H-isoquinolino[2,1-b]isoquinolin-7-ium-3-one
• DEMETHYLENEBERBERINE CHLORIDE
• DTXCID90102623

• MDL： MFCD32200278
• InChIKey： HVTCKKMWZDDWOY-UHFFFAOYSA-O
• Inchi： 1S/C19H17NO4/c1-23-18-4-3-11-7-15-13-9-17(22)16(21)8-12(13)5-6-20(15)10-14(11)19(18)24-2/h3-4,7-10,22H,5-6H2,1-2H3/p+1
• SMILES： O(C([H])([H])[H])C1=C(C([H])=C([H])C2=C([H])C3C4=C([H])C(=C(C([H])=C4C([H])([H])C([H])([H])[N+]=3C([H])=C21)O[H])O[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 324.123583g/mol
• Surface Charge: 1
• XLogP3: 3.1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 324.123583g/mol
• Monoisotopic Mass: 324.123583g/mol
• Topological Polar Surface Area: 62.8Ų
• Heavy Atom Count: 24
• Complexity: 447
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 324.3

Experimental Properties

• LogP: 1.64990
• PSA: 59.64000
• Boiling Point: No data available
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: No data available
• Color/Form: Yellow powder